Cas no 26454-86-4 (2-Amino-5-(4-bromophenyl)furan-3-carbonitrile)

• Product Name: 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile
• CAS No: 26454-86-4
• MF: C₁₁H₇BrN₂O
• MW: 263.090081453323
• MDL: MFCD06016434
• CID: 852221
• PubChem ID: 5298294
• Update Time: 2025-11-01

2-Amino-5-(4-bromophenyl)furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile
• 2-amino-5-(4-bromophenyl)-3-Furancarbonitrile
• 2-Amino-5-(4-bromophenyl)-3-furonitrile
• AKOS005620277
• DB-067631
• CS-0268084
• DTXSID901254928
• STK782045
• BBA45486
• MFCD06016434
• SY012432
• 26454-86-4
• EN300-372843
• AC5762
• SCHEMBL26104293

• MDL： MFCD06016434
• Inchi： 1S/C11H7BrN2O/c12-9-3-1-7(2-4-9)10-5-8(6-13)11(14)15-10/h1-5H,14H2
• InChI Key： OPAVHIMDYMQERE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C#N)=C(N)O1

Computed Properties

• Exact Mass: 261.97400
• Monoisotopic Mass: 261.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.95000
• LogP: 3.74418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile

Introduction to 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile (CAS No. 26454-86-4)

2-Amino-5-(4-bromophenyl)furan-3-carbonitrile (CAS No. 26454-86-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring, an amino group, and a bromophenyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile can be represented as follows: C₁₃H₉BrN₂O. The presence of the bromine atom in the para position of the phenyl ring and the amino group attached to the furan ring are key features that influence its reactivity and biological properties. The furan ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and ability to participate in various chemical reactions, making it a common motif in natural products and synthetic compounds.

In recent years, 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile has been studied for its potential as a lead compound in the development of new therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This pathway is crucial for cell growth, survival, and resistance to chemotherapy, making it an attractive target for cancer therapy.

The pharmacokinetic properties of 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and is stable under physiological conditions, which are essential characteristics for a successful therapeutic agent.

In addition to its potential therapeutic applications, 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile has been used as a building block in organic synthesis. Its unique structure makes it a valuable intermediate for the preparation of more complex molecules with diverse biological activities. For instance, it can be used to synthesize derivatives with enhanced potency or selectivity for specific targets. This versatility has led to its widespread use in academic and industrial research settings.

The safety profile of 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile is another important aspect that has been evaluated. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, which is crucial for ensuring patient safety during clinical trials and subsequent use as a medication. However, like any new chemical entity, it is subject to rigorous safety assessments before it can be approved for human use.

In conclusion, 2-Amino-5-(4-bromophenyl)furan-3-carbonitrile (CAS No. 26454-86-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.